Cas no 117782-95-3 (Desglycolaldehyde Desonide)
Desglycolaldehyde Desonide Chemical and Physical Properties
Names and Identifiers
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- Desglycolaldehyde Desonide
- Desonide Impurity 5
- Desonide Impurity 11
- Desonide Impurity 9
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Desglycolaldehyde Desonide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D289888-2.5mg |
Desglycolaldehyde Desonide |
117782-95-3 | 2.5mg |
$ 133.00 | 2023-04-17 | ||
| TRC | D289888-10mg |
Desglycolaldehyde Desonide |
117782-95-3 | 10mg |
$ 253.00 | 2023-04-17 | ||
| TRC | D289888-25mg |
Desglycolaldehyde Desonide |
117782-95-3 | 25mg |
$ 552.00 | 2023-04-17 | ||
| TRC | D289888-50mg |
Desglycolaldehyde Desonide |
117782-95-3 | 50mg |
$ 800.00 | 2023-09-08 | ||
| TRC | D289888-100mg |
Desglycolaldehyde Desonide |
117782-95-3 | 100mg |
$ 1918.00 | 2023-04-17 |
Desglycolaldehyde Desonide Related Literature
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
Additional information on Desglycolaldehyde Desonide
Desglycolaldehyde Desonide: A Comprehensive Overview
Desglycolaldehyde Desonide, identified by the CAS number 117782-95-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and potential applications in drug development and related industries. In this article, we will delve into the latest research findings, structural characteristics, and functional properties of Desglycolaldehyde Desonide, providing a comprehensive understanding of its role in contemporary scientific studies.
The chemical structure of Desglycolaldehyde Desonide is characterized by a complex arrangement of functional groups, which contribute to its versatile reactivity and biological activity. Recent studies have highlighted the importance of understanding the stereochemistry and conformational flexibility of this compound, as these factors play a crucial role in determining its interactions with biological systems. Researchers have employed advanced computational methods, such as molecular docking and quantum mechanics, to elucidate the binding modes of Desglycolaldehyde Desonide with various target proteins, shedding light on its potential therapeutic applications.
In terms of synthesis, traditional methods for preparing Desglycolaldehyde Desonide have been optimized to enhance yield and purity. Novel approaches, including enzymatic catalysis and microwave-assisted synthesis, have been explored to streamline the production process. These advancements not only improve the efficiency of synthesis but also reduce environmental impact, aligning with current green chemistry principles.
The pharmacological profile of Desglycolaldehyde Desonide has been extensively studied, revealing its potential as a lead compound in drug discovery. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in inflammation, oxidative stress, and apoptosis. Recent findings from in vivo experiments suggest that Desglycolaldehyde Desonide exhibits promising anti-inflammatory and antioxidant properties, making it a candidate for treating conditions such as neurodegenerative diseases and cardiovascular disorders.
Beyond its pharmacological applications, Desglycolaldehyde Desonide has also found utility in materials science. Its unique chemical properties make it an attractive candidate for use in polymer synthesis and nanotechnology. Researchers have investigated its role as a building block for constructing advanced materials with tailored mechanical and electronic properties.
In conclusion, Desglycolaldehyde Desonide, with its CAS number 117782-95-3, stands out as a multifaceted compound with diverse applications across various scientific disciplines. The latest research findings underscore its potential as a valuable tool in drug development, materials science, and beyond. As ongoing studies continue to uncover new insights into its properties and functions, the significance of Desglycolaldehyde Desonide in modern scientific research is expected to grow further.
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